2-((3-Hydroxyphenyl)amino)acetamide

• CAS No.: 7228-00-4
• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• IUPAC Name: 2-(3-hydroxyanilino)acetamide
• InChI: InChI=1S/C8H10N2O2/c9-8(12)5-10-6-2-1-3-7(11)4-6/h1-4,10-11H,5H2,(H2,9,12)
• InChI Key: JEGKOEYHLJTZGJ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)O)NCC(=O)N
• sequence: G

Description

Chemical Structure and Properties 2-((3-Hydroxyphenyl)amino)acetamide (C₈H₁₀N₂O₂; MW: 166.18 g/mol) is an aromatic amine derivative with a hydroxyl group at the meta-position of the phenyl ring and an acetamide moiety linked via an amino group. It is a non-ionic surfactant with applications in pharmaceutical and chemical research . Its solubility in water and stability under standard conditions make it a versatile intermediate for synthesizing bioactive molecules. However, it is flammable and may cause irritation upon exposure .

Synthesis and Characterization
The compound is typically synthesized via N-alkylation or condensation reactions. For instance, highlights its synthesis using 3-acetylthiophen-2-amine derivatives, with characterization via LC-HRMS/MS and ¹H-NMR to confirm structural integrity. Misidentification of its ortho-isomer (2-(2-hydroxyphenyl)acetamide) in earlier studies underscores the need for precise analytical validation .

Comparison with Similar Compounds

Comparison with Structurally Similar Acetamide Derivatives

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Features	Biological Activity/Application	Solubility/Stability	Source
2-((3-Hydroxyphenyl)amino)acetamide	Meta-hydroxyphenyl, acetamide-amino linkage	Surfactant, intermediate for drug design	Water-soluble, stable
N-{2-[(3-Hydroxyphenyl)(3-methoxyphenyl)amino]ethyl}acetamide (15)	Bis-aryl substitution, methoxy group	Melatonergic receptor ligand	Moderate water solubility
N-(4-Chlorophenyl)-2-[(5-((4-nitrophenyl)amino)-1,3,4-thiadiazol-2-yl)thio]acetamide (3)	Thiadiazole core, nitro and chloro groups	Akt inhibitor, antiglioma agent	Low solubility in polar solvents
2-(2-Hydroxyethylamino)-N-(3-(trifluoromethoxy)phenyl)acetamide	Trifluoromethoxy group, hydroxyethyl side chain	Not explicitly stated (likely CNS-targeted)	High lipophilicity
2-(Ethylamino)-N-(4-oxo-2-phenylquinazolin-3(4H)-yl)acetamide	Quinazolinone backbone, ethylamino group	Anti-inflammatory agent	Moderate solubility in DMSO

Key Findings

Bioactivity and Target Specificity 2-((3-Hydroxyphenyl)amino)acetamide lacks direct therapeutic data but serves as a precursor for bioactive molecules. In contrast, compound 3 () exhibits potent Akt inhibition (92.36%), inducing apoptosis in glioma cells via π-π interactions and hydrogen bonding . Compound 15 () demonstrates selective binding to MT1/MT2 melatonin receptors, attributed to its dual aryl substitution and methoxy group, enhancing receptor affinity .

Thiadiazole-based compound 3 suffers from poor solubility, limiting its bioavailability despite high efficacy .

Synthetic Accessibility 2-((3-Hydroxyphenyl)amino)acetamide is synthesized in fewer steps compared to compound 15, which requires reductive N-alkylation and chromatographic purification . Quinazolinone derivatives () involve multi-step reactions with amines, yielding moderate anti-inflammatory activity but higher ulcerogenic risk than diclofenac .